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Compound of Interest
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Cat. No.: B3190140

An In-depth Technical Guide to High-Purity 1,12-Dodecanediol for Researchers and Drug
Development Professionals

Introduction

1,12-Dodecanediol (CAS 5675-51-4), also known as dodecamethylene glycol, is a long-chain
linear diol with the molecular formula C12H2602.[1][2] Its structure consists of a twelve-carbon
backbone with hydroxyl groups at each terminus. This bifunctional nature makes it a versatile
building block in various chemical syntheses.[3] In the pharmaceutical and drug development
sectors, high-purity 1,12-dodecanediol is of particular interest due to its utility as a linker, a
component in the synthesis of active pharmaceutical ingredients (APIs), and its role in creating
drug delivery systems.[3][4][5] Its long hydrocarbon chain imparts hydrophobicity, which can be
leveraged to modify the solubility and bioavailability of drug candidates.[5] Furthermore, it
serves as a monomer in the production of polyesters and polyurethanes, which have
applications in biodegradable and biocompatible materials for controlled drug release.[6][7]
This guide provides an in-depth overview of commercially available high-purity 1,12-
dodecanediol, its technical specifications, and relevant experimental protocols for its
application in research and drug development.

Commercial Suppliers and Specifications

A number of chemical suppliers offer high-purity 1,12-dodecanediol. The quality and
specifications of the product can vary between suppliers, so it is crucial for researchers and
drug development professionals to select a grade that is appropriate for their specific
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application. The following table summarizes the specifications of 1,12-dodecanediol from

several prominent commercial suppliers.

Analytical

Melting

Boiling

Supplier Purit Appearance
H g Method Point (°C)  Point (°C) S
- 188 - 190 (at .
Chem-Impex >98% Not Specified 79 -84 White powder
12 mmHg)

Ruifu 189 (at 12 N

) > 98.0% GC 79.0-81.0 Not Specified
Chemical mmHQ)
Santa Cruz
Biotechnolog 98% Not Specified  Not Specified  Not Specified  Not Specified
y
Thermo

L - Flakes or

Scientific >97.5% GC 79 -83 Not Specified

] pellets
Chemicals
Sigma- 324 (at 1013

) >97.5% GC 79 Crystals

Aldrich hPa)
TCI America >99.0% GC Not Specified  Not Specified  Not Specified

Experimental Protocols

The following section details experimental protocols that utilize 1,12-dodecanediol in

syntheses relevant to pharmaceutical research and development.

Synthesis of 1,12-Dibromododecane

1,12-Dibromododecane is an organic intermediate that can be synthesized from 1,12-

dodecanediol. This protocol describes a one-step bromination reaction.[8]

Materials:

e 1,12-Dodecanediol (0.1 mol)

e Sodium bromide (26 g, 0.25 mol)
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Concentrated sulfuric acid (50 mL)
Water (30 mL + 100 mL for workup)
Saturated sodium bicarbonate solution

Anhydrous calcium chloride

Procedure:

In a 250 mL three-neck flask, cautiously add 50 mL of concentrated sulfuric acid to 30 mL of
water. Allow the solution to cool to room temperature.

To the cooled acid solution, add 1,12-dodecanediol (0.1 mol) and sodium bromide (0.25
mol).

Heat the reaction mixture to reflux and maintain for 4 hours.
After cooling to room temperature, add 100 mL of water to the flask.
Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with equal volumes of concentrated sulfuric acid, water,
saturated sodium bicarbonate solution, and finally water.

Dry the organic layer with anhydrous calcium chloride for 30 minutes.

Purify the crude product by vacuum distillation to obtain 1,12-dibromododecane as a
colorless liquid.[8]

Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a common method for assessing the purity of 1,12-dodecanediol.[6]

Instrumentation:

e Gas chromatograph with a flame ionization detector (FID)

e Capillary column suitable for polar compounds (e.g., DB-WAX or equivalent)
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Typical GC Parameters:
e Injector Temperature: 250 °C
o Detector Temperature: 280 °C
e Oven Temperature Program:
o Initial temperature: 80 °C, hold for 2 minutes
o Ramp to 280 °C at 15 °C/min
o Hold at 280 °C for 5 minutes
e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

e Injection: 1 pL of a sample solution (e.g., 1 mg/mL in a suitable solvent like hexane or
dichloromethane), splitless injection

Quantification: The purity is determined by calculating the area percentage of the 1,12-
dodecanediol peak relative to the total area of all peaks in the chromatogram.

Applications in Drug Development

High-purity 1,12-dodecanediol is a valuable molecule in the pharmaceutical industry, primarily
for its role in the synthesis of drug delivery systems and as a component of APIs.

Role in Drug Delivery Systems

The terminal hydroxyl groups of 1,12-dodecanediol allow it to be incorporated into polyesters
and polyurethanes. These polymers can be designed to be biodegradable and biocompatible,
making them suitable for use in controlled-release drug formulations. The long, hydrophobic
carbon chain of the diol can also be used to tune the physicochemical properties of the
polymer, such as its degradation rate and its affinity for lipophilic drugs.

Use as a Linker and in API Synthesis

In the synthesis of complex APls, 1,12-dodecanediol can serve as a flexible linker to connect
different pharmacophores. Its length and hydrophobicity can influence the overall properties of

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3190140?utm_src=pdf-body
https://www.benchchem.com/product/b3190140?utm_src=pdf-body
https://www.benchchem.com/product/b3190140?utm_src=pdf-body
https://www.benchchem.com/product/b3190140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3190140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the resulting molecule, potentially improving its pharmacokinetic profile. By strategically
incorporating the 1,12-dodecanediol moiety, researchers can fine-tune the solubility and
bioavailability of lipophilic APIs.[5]

Visualizations
Logical Workflow for Supplier Selection

The following diagram illustrates a logical workflow for selecting a commercial supplier of high-
purity 1,12-dodecanediol for a specific research or drug development application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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